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Compound of Interest

Compound Name: Cyclopropyl methyl ketone

Cat. No.: B1669517

Technical Support Center: Cyclopropyl Methyl
ketone

This technical support center provides guidance for researchers, scientists, and drug
development professionals on managing the flammability and toxicity of cyclopropyl methyl
ketone.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with cyclopropyl methyl ketone?

Al: Cyclopropyl methyl ketone is a highly flammable liquid and vapor[1][2][3][4][5]. It is also
harmful if swallowed and can cause skin, eye, and respiratory tract irritation[2][5][6].

Q2: What are the GHS Hazard Classifications for cyclopropyl methyl ketone?

A2: The GHS classifications for cyclopropyl methyl ketone include Flammable liquids
(Category 2), Acute toxicity, oral (Category 4), and Skin corrosion/irritation (Category 1C), and
Serious eye damage/eye irritation (Category 1)[7].

Q3: What personal protective equipment (PPE) should be worn when handling cyclopropyl
methyl ketone?
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A3: When handling cyclopropyl methyl ketone, it is mandatory to use appropriate personal
protective equipment. This includes chemical-resistant gloves (note: nitrile gloves are not
recommended for ketones; consider using PVA, butyl, or fluoroelastomer gloves), tightly fitting
safety goggles with side-shields, and fire/flame resistant and impervious clothing[2][8]. In areas
with inadequate ventilation, a NIOSH-approved respirator for organic vapors should be used[2]

[8].
Q4: How should cyclopropyl methyl ketone be stored?

A4: Store cyclopropyl methyl ketone in a tightly closed container in a cool, dry, and well-
ventilated area away from sources of ignition and incompatible substances such as strong
oxidizing agents, strong bases, and reducing agents[1][3][9].

Q5: What should | do in case of accidental skin or eye contact with cyclopropyl methyl
ketone?

A5: In case of skin contact, immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes[1][2]. For eye contact, immediately
flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids[1][2]. Seek medical attention in both cases[1][2].

Troubleshooting Guides
Issue: | have spilled a small amount of cyclopropyl methyl ketone in the lab.
Solution:

For small spills (up to 300 cc), you can respond by using a chemical absorbent or neutralization
kit[10].

Experimental Protocol: Small Spill Cleanup
o Alert Personnel: Immediately alert others in the vicinity.
o Ensure Ventilation: Ensure the area is well-ventilated.

» Eliminate Ignition Sources: Remove all sources of ignition from the area[1][3][4].
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e Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat[8].

o Contain the Spill: Use an inert absorbent material like vermiculite or sand to contain the
spill[2].

e Absorb the Chemical: Cover the spill with the absorbent material, working from the outside in
to prevent spreading[10].

o Collect Waste: Once absorbed, use non-sparking tools to collect the material and place it in
a suitable, closed container for disposal[2][8].

o Decontaminate: Clean the spill area with a mild detergent and water[10].

o Dispose of Waste: Label the container as hazardous waste and dispose of it according to
your institution's guidelines[10].

Issue: A larger spill of cyclopropyl methyl ketone has occurred.
Solution:

For medium (300 cc to 5 liters) to large spills (more than 5 liters), the primary responsibility is to
evacuate the area and alert emergency personnel[10].

Emergency Protocol: Large Spill Response

Evacuate: Immediately evacuate all personnel from the affected area[3][4].

Alert: Notify your institution's emergency response team or local fire department[10].

Ventilate (If Safe): If it can be done without risk, ventilate the area[?2].

Isolate: Prevent entry into the spill area.

Provide Information: Be prepared to provide the emergency response team with the Safety
Data Sheet (SDS) for cyclopropyl methyl ketone.

Data Presentation
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Physical and Chemical Properties of Cyclopropyl Methyl Ketone

Property Value

Molecular Formula C5H8O[1][9]

Molecular Weight 84.12 g/mol [1][9]

Boiling Point 114 °C[1]

Melting Point -68 °C[1][9]

Flash Point 21 °C (closed cup)[1]

Density 0.903 g/cm?3[1] or 0.849 g/mL at 25 °C
Autoignition Temperature 450 °C /842 °F[11]

Toxicity Data for Cyclopropyl Methyl Ketone

Route of Exposure Species Value

Oral LD50 Rat 265 mg/kg[1][2]

Oral LD50 Mouse 185 mg/kg[2]

Dermal Lethal Dose Rat > 2000 mg/kg[11][12]
Visualizations
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Caption: Decision workflow for responding to a cyclopropyl methyl ketone spill.
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Caption: Logic diagram for selecting appropriate PPE based on ventilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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